1-(4-chlorophenyl)-5-(pyridin-3-yl)-N-(tetrahydrofuran-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 1-(4-chlorophenyl)-N-(oxolan-2-ylmethyl)-5-pyridin-3-yltriazole-4-carboxamide
• InChI: InChI=1S/C19H18ClN5O2/c20-14-5-7-15(8-6-14)25-18(13-3-1-9-21-11-13)17(23-24-25)19(26)22-12-16-4-2-10-27-16/h1,3,5-9,11,16H,2,4,10,12H2,(H,22,26)
• InChI Key: PXOAKOGWESJWPD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)C2=C(N(N=N2)C3=CC=C(C=C3)Cl)C4=CN=CC=C4
• Molecular Formula: C19H18ClN5O2
• Molecular Weight: 383.8 g/mol

Description

1-(4-chlorophenyl)-5-(pyridin-3-yl)-N-(tetrahydrofuran-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C19H18ClN5O2 and its molecular weight is 383.84. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antioxidant and Antiradical Activities

A study by Bekircan et al. (2008) explored the synthesis and antioxidant properties of some new 3-(4-chlorophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazole derivatives. These compounds were synthesized and characterized, followed by screening for their antioxidant and antiradical activities. This research indicates the potential utility of triazole derivatives in developing antioxidant agents, which could be an area of application for the specified compound (Bekircan, Özen, Gümrükçüoğlu, & Bektaş, 2008).

Heterocyclic Derivative Syntheses

Research by Bacchi et al. (2005) involved the synthesis of heterocyclic derivatives through palladium-catalyzed oxidative cyclization-alkoxycarbonylation of substituted gamma-oxoalkynes. This process yielded various heterocyclic compounds, including tetrahydrofuran, dioxolane, and oxazoline derivatives. The findings suggest the versatility of using similar compounds in catalytic synthesis processes to produce a wide range of heterocyclic derivatives, which may be relevant to the research and development of new pharmaceuticals or materials (Bacchi, Costa, Della Ca’, Gabriele, Salerno, & Cassoni, 2005).

Antitumor Agents

Stevens et al. (1984) investigated the synthesis and chemistry of 8-carbamoyl-3-(2-chloroethyl)imidazo[5,1-d]-1,2,3,5-tetrazin-4(3H)-one, demonstrating its broad-spectrum antitumor activity. Although this study focuses on a specific imidazotetrazine derivative, it underscores the potential of triazole and related compounds in the development of antitumor agents. This area could be pertinent to exploring the antitumor applications of the specified chemical compound (Stevens, Hickman, Stone, Gibson, Baig, Lunt, & Newton, 1984).